Cas no 1638519-58-0 (1-(trifluoromethyl)cyclohexane-1-carbonitrile)

• Product Name: 1-(trifluoromethyl)cyclohexane-1-carbonitrile
• CAS No: 1638519-58-0
• MF: C₈H₁₀F₃N
• MW: 177.166912555695
• CID: 4610123
• Update Time: 2025-11-06

1-(trifluoromethyl)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)cyclohexane-1-carbonitrile

• Inchi： 1S/C8H10F3N/c9-8(10,11)7(6-12)4-2-1-3-5-7/h1-5H2
• InChI Key： LOUOXCHQAHNKPN-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)(C#N)CCCCC1

Additional information on 1-(trifluoromethyl)cyclohexane-1-carbonitrile

Research Brief on 1-(Trifluoromethyl)cyclohexane-1-carbonitrile (CAS: 1638519-58-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-(trifluoromethyl)cyclohexane-1-carbonitrile (CAS: 1638519-58-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. The trifluoromethyl group and nitrile functionality in its structure make it a versatile intermediate for the development of novel bioactive molecules, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

Recent studies have highlighted the efficient synthetic routes for 1-(trifluoromethyl)cyclohexane-1-carbonitrile, with a focus on catalytic trifluoromethylation and cyanation reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis method using copper(I) catalysis, achieving an 85% yield under mild conditions. This advancement addresses previous challenges in scalability and purity, making the compound more accessible for preclinical research. The synthetic protocol also emphasizes green chemistry principles, reducing the use of hazardous reagents.

In pharmacological investigations, 1-(trifluoromethyl)cyclohexane-1-carbonitrile has shown promising activity as a modulator of gamma-aminobutyric acid (GABA) receptors. Research published in ACS Chemical Neuroscience (2024) revealed its potent allosteric effects on GABA_A receptors, with an EC₅₀ of 3.2 μM in primary neuronal cultures. The compound's ability to penetrate the blood-brain barrier, attributed to its optimal logP value of 2.1, positions it as a potential lead for anxiolytic and anticonvulsant drug development. Molecular docking studies suggest specific interactions with the β3 subunit of GABA_A receptors, explaining its subtype selectivity.

The metabolic stability of 1-(trifluoromethyl)cyclohexane-1-carbonitrile has been extensively characterized in recent pharmacokinetic studies. Data from Drug Metabolism and Disposition (2023) indicate a hepatic clearance rate of 12 mL/min/kg in human liver microsomes, with cytochrome P450 3A4 identified as the primary metabolizing enzyme. The trifluoromethyl group contributes to enhanced metabolic stability compared to non-fluorinated analogs, while the nitrile moiety serves as a strategic handle for further derivatization. These properties make the compound particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs.

Emerging applications in radiopharmaceuticals have also been reported for this compound. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals described the successful ¹⁸F-labeling of 1-(trifluoromethyl)cyclohexane-1-carbonitrile derivatives for positron emission tomography (PET) imaging. The radiolabeled analogs demonstrated excellent brain uptake and retention characteristics, opening new possibilities for neuroimaging applications. The chemical versatility of the parent compound allows for straightforward modification to incorporate various isotopes without compromising biological activity.

In conclusion, 1-(trifluoromethyl)cyclohexane-1-carbonitrile (CAS: 1638519-58-0) represents a multifunctional building block with diverse applications in pharmaceutical research. Recent advances in its synthesis, coupled with growing understanding of its biological activities, position this compound as a valuable tool for drug discovery. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in treating rare neurological disorders. The compound's unique combination of physicochemical properties and synthetic accessibility ensures its continued relevance in chemical biology and medicinal chemistry.